Cas no 2172504-03-7 (2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid)

• Product Name: 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid
• CAS No: 2172504-03-7
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5992440
• PubChem ID: 165802194
• Update Time: 2025-05-19

2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid
• EN300-1487659
• 2172504-03-7
• 2-{N-ethyl-1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopent-2-en-1-yl]formamido}acetic acid

• Inchi： 1S/C25H26N2O5/c1-2-27(14-23(28)29)24(30)16-11-12-17(13-16)26-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-12,16-17,22H,2,13-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： MZZPPDBCKNTRLM-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(N(CC(=O)O)CC)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid

Comprehensive Analysis of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid (CAS No. 2172504-03-7)

The compound 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid (CAS No. 2172504-03-7) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a cyclopentene ring and an Fmoc-protected amine, makes it invaluable for researchers developing novel therapeutic peptides and drug delivery systems. With the growing demand for precision medicine and targeted therapies, this compound has garnered significant attention in both academic and industrial research.

One of the key advantages of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid lies in its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amine functionality, enabling selective deprotection under mild conditions. This aligns with the current trend toward green chemistry and sustainable synthesis, as researchers seek to minimize harsh reagents and reduce environmental impact. Additionally, the compound's cyclopentene scaffold offers conformational rigidity, which is crucial for designing bioactive peptides with enhanced stability and specificity.

In the context of drug discovery, CAS No. 2172504-03-7 is often employed to introduce unnatural amino acids into peptide sequences. This strategy is particularly relevant for addressing challenges such as proteolytic degradation and poor bioavailability, which are common hurdles in peptide-based therapeutics. Recent advancements in AI-driven drug design have further highlighted the importance of such building blocks, as computational models increasingly predict the need for structurally diverse peptides to target complex diseases like cancer and neurodegenerative disorders.

The versatility of 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid extends beyond traditional peptide synthesis. It is also a valuable tool for bioconjugation, enabling the attachment of peptides to nanoparticles, antibodies, or other biomolecules. This application is critical for developing theranostic agents—a hot topic in modern medicine, where diagnostics and therapy are combined into a single platform. As the field of personalized medicine expands, the demand for such multifunctional compounds is expected to rise significantly.

From a commercial perspective, CAS No. 2172504-03-7 is often sought after by pharmaceutical companies and contract research organizations (CROs) specializing in peptide API manufacturing. The compound's high purity and consistent quality are essential for meeting stringent regulatory standards, such as those set by the FDA and EMA. Furthermore, its role in high-throughput screening libraries underscores its relevance in early-stage drug development, where speed and efficiency are paramount.

In summary, 2-{N-ethyl-1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopent-2-en-1-ylformamido}acetic acid represents a critical building block in modern medicinal chemistry and biotechnology. Its applications span from peptide therapeutics to advanced drug delivery systems, aligning with current research trends and industry needs. As scientific inquiries into peptide engineering and bioconjugation techniques continue to evolve, this compound is poised to remain a cornerstone of innovation in life sciences.